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Compound of Interest

Compound Name: 2-Hydroxy-4-phenylthiazole

Cat. No.: B186841 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This document provides a detailed, step-by-step guide for the safe disposal of 2-
Hydroxy-4-phenylthiazole, a compound commonly used in pharmaceutical synthesis.

Adherence to these procedures will mitigate risks and ensure responsible management of

chemical waste.

Key Safety and Disposal Information
A summary of critical data for 2-Hydroxy-4-phenylthiazole is presented below, offering a quick

reference for safety and disposal considerations.
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Property Value Citation

CAS Number 3884-31-9 [1]

Molecular Formula C₉H₇NOS [1]

Physical Form Solid [1]

Hazard Classifications
Acute Toxicity 4 (Oral), Eye

Irritation 2

Hazard Statements

H302: Harmful if swallowed,

H319: Causes serious eye

irritation

Signal Word Warning

Storage Class 11: Combustible Solids

Disposal Recommendation

Dispose of contents/container

to an approved waste disposal

plant

Procedural Guidance for Disposal
The following steps outline the recommended procedure for the disposal of 2-Hydroxy-4-
phenylthiazole. This process is designed to be straightforward and to prioritize safety.

1. Personal Protective Equipment (PPE) and Engineering Controls:

Always wear appropriate PPE, including safety goggles or a face shield, chemical-resistant

gloves, and a lab coat.

Conduct all handling and disposal preparations in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of any dust particles.

2. Waste Segregation and Collection:

Unused or waste 2-Hydroxy-4-phenylthiazole should be collected in a designated, properly

labeled hazardous waste container.
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The container must be compatible with the chemical and have a secure lid to prevent spills

or releases.

The label should clearly state "Hazardous Waste" and include the full chemical name: "2-
Hydroxy-4-phenylthiazole".

3. Container Management:

Keep the hazardous waste container sealed at all times, except when adding waste.

Store the container in a designated secondary containment bin to prevent the spread of

material in case of a leak.

Ensure the waste container is segregated from incompatible materials.

4. Disposal of Empty Containers:

For containers that held 2-Hydroxy-4-phenylthiazole, they must be decontaminated before

being discarded.

The first rinse of the container should be collected and disposed of as hazardous waste.[2]

For chemicals with an oral acute toxicity classification, it is best practice to collect the first

three rinses as hazardous waste to ensure thorough decontamination.[2]

After thorough rinsing and air-drying, the container can be disposed of according to

institutional guidelines for decontaminated labware.

5. Final Disposal:

The collected hazardous waste must be turned over to your institution's Environmental

Health and Safety (EHS) department for final disposal.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

The ultimate disposal method will likely be incineration at a licensed facility.
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The following diagram illustrates the decision-making process for the proper disposal of 2-
Hydroxy-4-phenylthiazole and its containers.

Start: Have 2-Hydroxy-4-phenylthiazole
for Disposal

Is it the chemical or the empty container?

Collect in a labeled
hazardous waste container

Chemical

Triple rinse the container
with a suitable solvent

Empty Container

Store in secondary containment,
segregated from incompatibles

Arrange for pickup by
Environmental Health & Safety (EHS)

End of Disposal Process

Collect the first three rinses
as hazardous waste

Dispose of the decontaminated
container as per lab policy
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Click to download full resolution via product page

Caption: Disposal workflow for 2-Hydroxy-4-phenylthiazole.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b186841?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

